Cas no 98689-66-8 (Benzene, [[(3Z)-3-pentenyloxy]methyl]-)

• Product Name: Benzene, [[(3Z)-3-pentenyloxy]methyl]-
• CAS No: 98689-66-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 750509
• PubChem ID: 57577063
• Update Time: 2025-04-19

Benzene, [[(3Z)-3-pentenyloxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(3Z)-3-pentenyloxy]methyl]-
• pent-3-enoxymethylbenzene
• {[(Pent-3-en-1-yl)oxy]methyl}benzene
• 98689-66-8
• SCHEMBL3438765
• DTXSID10727175

• Inchi： 1S/C12H16O/c1-2-3-7-10-13-11-12-8-5-4-6-9-12/h2-6,8-9H,7,10-11H2,1H3
• InChI Key： PQJXGJWVTQHJNA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCC=CC

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų